N-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-methylacetamide

Specification

• Molecular Formula: C15H22N6O
• Molecular Weight: 302.37 g/mol
• IUPAC Name: N-[1-(5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl]-N-methylacetamide
• Standard InChI: InChI=1S/C15H22N6O/c1-10-11(2)18-15-16-9-17-21(15)14(10)20-7-5-13(6-8-20)19(4)12(3)22/h9,13H,5-8H2,1-4H3
• Standard InChI Key: YWEVRRWBFVHYRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NC=N2)N=C1C)N3CCC(CC3)N(C)C(=O)C

Introduction

Synthesis

The synthesis of such a compound typically involves multiple steps, including the formation of the triazolopyrimidine core, the introduction of the piperidine moiety, and the attachment of the N-methylacetamide group. A general approach might involve:

• Formation of the Triazolopyrimidine Core: This could involve the reaction of appropriate precursors to form the 5,6-dimethyl-triazolo[1,5-a]pyrimidine ring system.

• Introduction of the Piperidine Moiety: This might involve nucleophilic substitution or coupling reactions to attach the piperidine ring to the triazolopyrimidine core.

• Attachment of N-Methylacetamide: This could be achieved through acylation reactions using appropriate reagents.

Potential Applications

Compounds with similar structures have been explored for various biological activities, including anti-inflammatory and anticancer properties. The specific biological activity of N-(1-{5,6-Dimethyl-triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-methylacetamide would depend on its ability to interact with biological targets, which could be evaluated through in vitro and in vivo studies.

Data Tables

Given the lack of specific data on this compound, the following table provides a hypothetical framework for organizing information that might be relevant:

Property	Value	Method of Determination
Molecular Formula	C14H22N6O	Deduced from components
Molecular Weight	Calculated based on formula	-
Melting Point	Not available	-
Solubility	Not available	-
Biological Activity	Not evaluated	-

Research Findings

Due to the absence of specific research findings on this compound, further studies would be necessary to determine its physical, chemical, and biological properties. Such studies could include spectroscopic analysis (e.g., NMR, IR), chromatographic purification, and biological assays to assess potential therapeutic applications.